Cas no 14429-15-3 (Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-)

Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)- structure
14429-15-3 structure
Product Name:Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-
CAS No:14429-15-3
MF:C13H11N3O4
MW:273.244142770767
CID:1317551
Update Time:2024-08-18

Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-
    • Inchi: 1S/C13H11N3O4/c17-15(18)12-5-1-10(2-6-12)9-14-11-3-7-13(8-4-11)16(19)20/h1-8,14H,9H2
    • InChI Key: ANCXYUTYAMHILA-UHFFFAOYSA-N
    • SMILES: C1(CNC2=CC=C([N+]([O-])=O)C=C2)=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 273.07503

Experimental Properties

  • Density: 1.413±0.06 g/cm3(Predicted)
  • Melting Point: 188-189 °C
  • Boiling Point: 483.7±30.0 °C(Predicted)
  • PSA: 98.31
  • pka: -0.79±0.25(Predicted)
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